4-Bromo-2-pyridin-4-yl-pyrimidine

• Molecular Formula: C9H6BrN3
• Molecular Weight: 236.07 g/mol
• IUPAC Name: 4-bromo-2-pyridin-4-ylpyrimidine
• InChI: InChI=1S/C9H6BrN3/c10-8-3-6-12-9(13-8)7-1-4-11-5-2-7/h1-6H
• InChI Key: FAFUSDAXSMRPIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=NC=CC(=N2)Br

Description

4-Bromo-2-pyridin-4-yl-pyrimidine is a useful research compound. Its molecular formula is C9H6BrN3 and its molecular weight is 236.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Pyridin-4-yl-pyrimidin-4-ol (200 mg, 1.16 mmol) was suspended in DCE (10 mL) then POBr3 (497 mg, 1.73 mmol) was added in one portion. The reaction mixture was heated to 95° C. (bath) for 18 h then cooled to 20° C. H2O (30 mL) and CH2Cl2 (30 mL) were added, then the biphasic mixture was stirred vigorously for 30 min. The layers were separated and the aqueous phase was extracted with CH2Cl2 (3×30 mL). The combined organics were evaporated to dryness to afford the title compound: m/z (ES+)=236, 238 (1:1) [M+H]+.